2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C25H26N4O4/c1-17-9-10-21(33-3)20(13-17)27-22(30)15-29-14-19(18-7-5-4-6-8-18)23-24(29)25(31)28(16-26-23)11-12-32-2/h4-10,13-14,16H,11-12,15H2,1-3H3,(H,27,30)
• InChI Key: XQQKVQSERBELIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN2C=C(C3=C2C(=O)N(C=N3)CCOC)C4=CC=CC=C4
• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.5 g/mol
• CAS No.: 1251552-16-5

Description

2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H26N4O4 and its molecular weight is 446.507. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

One significant area of application for related pyrimidine derivatives is in the search for new anticancer agents. Research by Al-Sanea et al. (2020) highlighted the synthesis of compounds with varied aryloxy groups attached to the C2 position of the pyrimidine ring, which demonstrated appreciable cancer cell growth inhibition in eight cancer cell lines, including HOP-92 and NCI-H226. This indicates the potential of related structures in cancer treatment strategies Al-Sanea et al., 2020.

Anti-Inflammatory and Analgesic Activities

Another research avenue explores the anti-inflammatory and analgesic potentials of pyrimidine derivatives. Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, which demonstrated high COX-2 selectivity and significant analgesic and anti-inflammatory activities, suggesting their usefulness in treating pain and inflammation Abu‐Hashem et al., 2020.

Antimicrobial Activity

The antimicrobial properties of pyrimidine derivatives were also investigated, with compounds showing good antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid. This highlights the potential for these compounds to be developed into new antimicrobial agents to combat resistant strains of bacteria and fungi Hossan et al., 2012.